Tridecafluoroheptanoyl bromide
Description
Tridecafluoroheptanoyl bromide (TFHB) is a synthetic chemical compound consisting of a bromine atom covalently bonded to a tridecafluoroheptanoyl group. It is used in various scientific research applications, such as in the synthesis of peptides, in the study of enzyme inhibition, and in the production of fluorescent labels.
Scientific Research Applications
Fluorescence In Situ Hybridization (FISH)
Tridecafluoroheptanoyl bromide: is utilized in the development of fluorescent probes for FISH, which allows for the detection of nucleic acid sequences directly on metaphase chromosomes or interphase nuclei . This application is significant in both clinical diagnostics and research, providing insights into chromosome biology and aiding in the diagnosis of hematological malignancies and constitutional disorders.
Drug Discovery
In the field of drug discovery, tridecafluoroheptanoyl bromide -derived fluorescent probes are employed to study subcellular localization and mechanisms of action of bioactive compounds . These probes enhance the sensitivity and versatility of fluorescence emission measurements, which is crucial for identifying and targeting molecular interactions within cells.
Cell Imaging
The compound’s role in cell imaging is pivotal. By tagging biomolecules with fluorescent probes derived from tridecafluoroheptanoyl bromide , researchers can visualize cellular processes in real-time. This application is essential for understanding cellular dynamics and disease progression at the molecular level .
Environmental Analysis
Environmental analysis benefits from the sensitivity of tridecafluoroheptanoyl bromide -based fluorescent probes. These probes can detect and quantify pollutants and other environmental factors with high precision, contributing to environmental protection and sustainability efforts .
Medical Applications
In medical applications, fluorescent probes that incorporate tridecafluoroheptanoyl bromide are used for various diagnostic purposes. They can help in the early detection of diseases by highlighting specific cells or tissues under a microscope .
Material Science
Tridecafluoroheptanoyl bromide: is also relevant in material science, where its derivatives are used as corrosion inhibitors. This application is crucial for extending the life of materials and reducing maintenance costs in industrial settings .
properties
IUPAC Name |
2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoyl bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7BrF13O/c8-1(22)2(9,10)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQMDGCKMRBEXNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7BrF13O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80379827 |
Source
|
| Record name | tridecafluoroheptanoyl bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80379827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
426.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tridecafluoroheptanoyl bromide | |
CAS RN |
159623-34-4 |
Source
|
| Record name | tridecafluoroheptanoyl bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80379827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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